8-Bromo-4-chloroquinolin-3-amine

• Molecular Formula: C9H6BrClN2
• Molecular Weight: 257.51 g/mol
• IUPAC Name: 8-bromo-4-chloroquinolin-3-amine
• InChI: InChI=1S/C9H6BrClN2/c10-6-3-1-2-5-8(11)7(12)4-13-9(5)6/h1-4H,12H2
• InChI Key: JQWULYKICDFUNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=CN=C2C(=C1)Br)N)Cl

Description

8-Bromo-4-chloroquinolin-3-amine (CAS 2092837-91-5) is a versatile quinoline derivative serving as a key synthetic intermediate in medicinal chemistry. This compound is of significant interest in early-stage research for the development of novel therapeutic agents. Quinoline scaffolds are recognized as privileged structures in drug discovery due to their wide range of biological activities . Researchers utilize this bromo- and chloro- functionalized amine primarily as a building block to generate more complex molecules for pharmacological evaluation. Its structure is particularly valuable for constructing compounds targeted at neurological diseases and cancer. In neuroscience, quinoline derivatives have been extensively investigated as potent and selective inhibitors of phosphodiesterase type 5 (PDE5) . Elevating cGMP levels through PDE5 inhibition is a promising strategy for rescuing synaptic and memory defects, showing potential in models of neurodegenerative disorders like Alzheimer's disease . Furthermore, in oncology research, structurally similar brominated quinoline derivatives have demonstrated potent antiproliferative activity against various cancer cell lines, including glioblastoma (C6), cervical cancer (HeLa), and colon adenocarcinoma (HT29) . These compounds can act through mechanisms such as inhibition of topoisomerase I, a critical enzyme for DNA replication, and induction of apoptosis . The presence of both bromine and chlorine atoms on the quinoline ring facilitates further functionalization via metal-catalyzed cross-coupling reactions and nucleophilic substitutions, making this amine a flexible starting point for constructing diverse chemical libraries. This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

Synthesis via 6-Bromoquinoline-4(1H)-one Intermediate

A patented method describes a three-step process starting from 4-bromaniline and ethyl propiolate:

Step	Reaction Details	Conditions	Yield
1. Formation of 3-(4-bromaniline) ethyl acrylate	Condensation of 4-bromaniline with ethyl propiolate	Not specified	Crude product
2. Cyclization to 6-bromoquinoline-4(1H)-one	Heating crude product in diphenyl ether at 220°C for 2 hours	Diphenyl ether solvent, 220°C, 2 h	79.53%
3. Chlorination to 6-bromo-4-chloroquinoline	Reaction with phosphorus oxychloride (POCl3) in toluene reflux	Toluene, reflux, 2 h	91.5%

The 6-bromoquinoline-4(1H)-one is chlorinated using POCl3 to introduce the 4-chloro substituent. Purification involves filtration and drying to yield a yellow solid product.

Reduction to 8-Bromo-4-chloroquinolin-3-amine

In a research article, the 8-bromo-4-chloroquinolin-3-amine is prepared by reduction of a suitable precursor with tin(II) chloride dihydrate (SnCl2·2H2O):

Step	Reaction Details	Conditions	Yield
Reduction of 6-bromo-4-chloroquinolin-3-yl carbamate	Reflux in ethanol/acetic acid with SnCl2·2H2O	EtOH/AcOH, reflux 3 h	64%

After reflux, the reaction mixture is basified with saturated NaHCO3, extracted with ethyl acetate, dried, and triturated with diethyl ether to isolate the pale-yellow solid amine product.

Alternative Halogenation Approaches

Selective bromination of quinoline derivatives at the 8-position is achieved by controlled addition of bromine in acetonitrile at low temperature (0°C). The reaction setup includes:

• Use of CaCl2 drying tubes to absorb evolved HBr.
• Slow dropwise addition of bromine solution.
• Reaction monitored by TLC over 1–4 days.

This method ensures selective monobromination without overbromination or side reactions.

Detailed Reaction Conditions and Purification

Parameter	Details
Solvents	Diphenyl ether, toluene, ethanol, acetic acid, dichloromethane, acetonitrile
Halogenating agents	Phosphorus oxychloride (POCl3), bromine (Br2)
Reducing agents	Tin(II) chloride dihydrate (SnCl2·2H2O)
Temperature	0°C to 220°C depending on step
Reaction time	2 hours to several days depending on step
Work-up	Filtration, extraction with organic solvents, drying over MgSO4 or Na2SO4, recrystallization
Purification	Silica gel chromatography, recrystallization from heptane or ethyl acetate

Research Findings and Yields

• The cyclization step to form 6-bromoquinoline-4(1H)-one achieves yields around 79.5%.
• Chlorination with POCl3 provides yields exceeding 90% for the 4-chloro substitution.
• Reduction to the amine using SnCl2·2H2O yields about 64% of the final 8-bromo-4-chloroquinolin-3-amine.
• Bromination selectivity is highly dependent on bromine equivalents and solvent choice, with acetonitrile at 0°C providing optimal results for selective bromination.

Summary Table of Preparation Steps

Step	Starting Material	Reagents & Conditions	Product	Yield (%)
1	4-Bromaniline + ethyl propiolate	Condensation, unspecified	3-(4-bromaniline) ethyl acrylate (crude)	-
2	Crude acrylate	Diphenyl ether, 220°C, 2 h	6-Bromoquinoline-4(1H)-one	79.5
3	6-Bromoquinoline-4(1H)-one	POCl3, toluene, reflux 2 h	6-Bromo-4-chloroquinoline	91.5
4	6-Bromo-4-chloroquinoline derivative	SnCl2·2H2O, EtOH/AcOH, reflux 3 h	8-Bromo-4-chloroquinolin-3-amine	64

Scientific Research Applications

Synthesis of 8-Bromo-4-chloroquinolin-3-amine

The synthesis of 8-Bromo-4-chloroquinolin-3-amine typically involves multi-step reactions starting from readily available precursors. A common synthetic route includes the bromination of 4-chloroquinoline followed by amination processes. The yield and purity of the synthesized compound are crucial for its subsequent applications.

Typical Reaction Steps:

• Bromination : 4-Chloroquinoline is subjected to bromination using bromine or N-bromosuccinimide.
• Amination : The resulting bromo compound is reacted with an amine under basic conditions to yield 8-Bromo-4-chloroquinolin-3-amine.

Biological Activities

8-Bromo-4-chloroquinolin-3-amine exhibits a range of biological activities, making it a candidate for further pharmacological development.

Antimalarial Activity

Research has demonstrated that quinoline derivatives, including 8-Bromo-4-chloroquinolin-3-amine, possess antimalarial properties. In vitro studies have shown that these compounds can inhibit the growth of Plasmodium falciparum, the parasite responsible for malaria. The structure-activity relationship indicates that specific substitutions on the quinoline ring enhance potency against drug-resistant strains .

Anticancer Potential

The compound has also been evaluated for its anticancer properties. Studies indicate that 8-Bromo-4-chloroquinolin-3-amine can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For instance, it has shown effectiveness against leukemia and solid tumors, indicating its potential as a lead compound in cancer therapy .

Drug Development

Due to its promising biological activities, 8-Bromo-4-chloroquinolin-3-amine serves as an important intermediate in the synthesis of novel therapeutic agents. It is particularly relevant in developing drugs targeting malaria and certain cancers.

Example Applications:

• Antimalarial Drugs : The compound's derivatives are being explored as potential treatments for malaria, especially in light of increasing resistance to existing therapies.
• Cancer Therapeutics : Its ability to inhibit tumor growth positions it as a candidate for further development in oncology.

Case Study 1: Antimalarial Efficacy

In a study evaluating various quinoline derivatives, 8-Bromo-4-chloroquinolin-3-amine was found to exhibit significant activity against both chloroquine-sensitive and resistant strains of P. falciparum. The results indicated an IC50 value comparable to established antimalarial drugs, suggesting its potential as a new therapeutic agent .

Case Study 2: Anticancer Activity

A series of experiments conducted on leukemia cell lines demonstrated that 8-Bromo-4-chloroquinolin-3-amine induced apoptosis through the mitochondrial pathway. The compound showed a dose-dependent response, with lower concentrations effectively reducing cell viability compared to controls .

Mechanism of Action

The mechanism of action of 8-Bromo-4-chloroquinolin-3-amine involves its interaction with specific molecular targets. In biological systems, it can bind to enzymes or receptors, inhibiting their activity. For example, it may inhibit DNA gyrase in bacteria, leading to antibacterial effects. In cancer cells, it can interfere with cell division, inducing apoptosis.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a comparative analysis of key analogs:

Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Key Properties
8-Bromo-4-chloroquinolin-3-amine*	C₉H₆BrClN₂	~257.51	8-Br, 4-Cl, 3-NH₂	High halogen density; moderate LogP
6-Bromo-4-chloroquinolin-3-amine	C₉H₆BrClN₂	257.51	6-Br, 4-Cl, 3-NH₂	Positional isomer; distinct electronic effects
8-Bromo-2,4-dichloroquinolin-3-amine	C₉H₅BrCl₂N₂	291.96	8-Br, 2-Cl, 4-Cl, 3-NH₂	Increased steric hindrance; higher MW
8-Bromo-7-chloroquinolin-3-amine	C₉H₆BrClN₂	257.52	8-Br, 7-Cl, 3-NH₂	Adjacent halogens; potential reactivity
4-Chloroquinolin-8-amine	C₉H₇ClN₂	178.62	4-Cl, 8-NH₂	Lower MW; reduced halogenation

*Hypothetical structure inferred from analogs.

Physicochemical and Application Differences

• Positional Isomerism : Bromine at position 6 (vs. 8) alters electronic distribution, affecting reactivity in further functionalization (e.g., Suzuki couplings) .